5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid;hydrochloride

• IUPAC Name: 5-bromo-2-(carboxymethyl)pyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H6BrNO4.ClH/c9-4-1-5(8(13)14)6(10-3-4)2-7(11)12;/h1,3H,2H2,(H,11,12)(H,13,14);1H
• InChI Key: DNLDNFQDBYAJDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C(=O)O)CC(=O)O)Br.Cl
• Molecular Formula: C8H7BrClNO4
• Molecular Weight: 296.50 g/mol
• CAS No.: 2413877-97-9

Description

5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid hydrochloride is a chemical compound with the molecular formula C8H6BrNO4. It has a molecular weight of 296.5. The compound is in the form of a powder.

Molecular Structure Analysis

The InChI code for 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid hydrochloride is 1S/C8H6BrNO4.ClH/c9-4-1-5 (8 (13)14)6 (10-3-4)2-7 (11)12;/h1,3H,2H2, (H,11,12) (H,13,14);1H. This code provides a unique representation of the compound’s molecular structure.

Mechanism of Action

Target of Action

It is known that brominated pyridine derivatives can interact with various biological targets, depending on their specific structure and functional groups .

Mode of Action

Brominated pyridine derivatives are often used in suzuki–miyaura cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound’s potential involvement in suzuki–miyaura cross-coupling reactions suggests it may influence pathways involving carbon–carbon bond formation .

Result of Action

Its potential role in suzuki–miyaura cross-coupling reactions suggests it may contribute to the formation of new carbon–carbon bonds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid;hydrochloride. For instance, the compound’s stability and reactivity may be affected by temperature, pH, and the presence of other chemical species .

Advantages and Limitations for Lab Experiments

The advantages of using 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid; hydrochloride in lab experiments include its high purity, stability, and ease of synthesis. However, the compound has some limitations, such as its limited solubility in water and its potential toxicity.

Future Directions

The potential applications of 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid; hydrochloride in scientific research are vast. Some of the future directions for research include the development of new synthetic routes for the compound, the investigation of its mechanism of action, and the exploration of its potential applications in drug discovery.
Conclusion:
In conclusion, 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid; hydrochloride is a heterocyclic organic acid that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been extensively studied for its potential applications in scientific research, and its use as a building block in the synthesis of biologically active compounds has been well established. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in drug discovery.

Synthesis Methods

The synthesis of 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid; hydrochloride involves the reaction between 2-bromo-5-chloromethylpyridine and sodium chloroacetate in the presence of a base. The reaction produces the desired compound in the form of a hydrochloride salt.

Scientific Research Applications

5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid; hydrochloride has been extensively studied for its potential applications in scientific research. The compound is commonly used as a building block in the synthesis of various organic compounds. It has been used in the synthesis of biologically active compounds such as kinase inhibitors, antitumor agents, and anti-inflammatory agents.